Cas no 1509533-36-1 (4-amino-3-(2-methylquinolin-4-yl)butanoic acid)

• Product Name: 4-amino-3-(2-methylquinolin-4-yl)butanoic acid
• CAS No: 1509533-36-1
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 6491690
• PubChem ID: 79234975
• Update Time: 2025-06-11

4-amino-3-(2-methylquinolin-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(2-methylquinolin-4-yl)butanoic acid
• AKOS017786986
• EN300-1827939
• 1509533-36-1

• Inchi： 1S/C14H16N2O2/c1-9-6-12(10(8-15)7-14(17)18)11-4-2-3-5-13(11)16-9/h2-6,10H,7-8,15H2,1H3,(H,17,18)
• InChI Key： KRDXKQBWFCWGSB-UHFFFAOYSA-N
• SMILES： OC(CC(CN)C1C=C(C)N=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 76.2Ų

Additional information on 4-amino-3-(2-methylquinolin-4-yl)butanoic acid

Introduction to 4-amino-3-(2-methylquinolin-4-yl)butanoic acid (CAS No. 1509533-36-1)

4-amino-3-(2-methylquinolin-4-yl)butanoic acid, identified by its Chemical Abstracts Service (CAS) number 1509533-36-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This molecule, featuring a combination of an amino group, a butanoic acid moiety, and a 2-methylquinolin-4-yl substituent, exhibits unique structural and functional properties that make it a promising candidate for various applications in medicinal chemistry and drug discovery.

The structural framework of 4-amino-3-(2-methylquinolin-4-yl)butanoic acid incorporates several key functional groups that contribute to its reactivity and potential biological activity. The presence of an amino group (–NH₂) at the fourth position of the butanoic acid chain enhances its solubility in polar solvents and allows for further chemical modifications, such as coupling reactions or derivatization. Additionally, the 2-methylquinolin-4-yl moiety introduces a nitrogen-rich heterocyclic ring system, which is commonly found in bioactive molecules and has been associated with various pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of 4-amino-3-(2-methylquinolin-4-yl)butanoic acid with biological targets. Studies suggest that the quinoline scaffold may interact with enzymes and receptors involved in metabolic pathways, inflammation, and cell signaling. The amino group and the carboxylic acid group further facilitate hydrogen bonding interactions, which are critical for binding affinity and specificity. These features make this compound a valuable tool for designing novel therapeutic agents.

In the context of drug discovery, 4-amino-3-(2-methylquinolin-4-yl)butanoic acid has been investigated for its potential role in modulating enzymatic activities relevant to neurological disorders. For instance, quinoline derivatives have shown promise in treating conditions such as Alzheimer's disease and Parkinson's disease by targeting beta-secretase enzymes and inhibiting amyloid-beta formation. The butanoic acid side chain may also contribute to membrane interactions, enhancing drug delivery across the blood-brain barrier.

The synthesis of 4-amino-3-(2-methylquinolin-4-yl)butanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include condensation reactions to form the amide bond between the amino group and the carboxylic acid moiety, followed by functional group transformations to introduce the 2-methylquinolin-4-yl substituent. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications of the quinoline ring system.

From a biochemical perspective, 4-amino-3-(2-methylquinolin-4-yl)butanoic acid may serve as a precursor for more complex derivatives with enhanced pharmacological properties. Researchers have explored its potential as a scaffold for designing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The quinoline moiety's ability to chelate metal ions also opens possibilities for developing metallodrugs that target metal-dependent enzymes or transcription factors.

The pharmacokinetic profile of 4-amino-3-(2-methylquinolin-4-yl)butanoic acid is another area of active investigation. Studies using in vitro models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The compound's solubility profile suggests potential oral bioavailability, while its stability under physiological conditions indicates suitability for further development into an oral therapeutic agent.

Future research directions include exploring the compound's interactions with protein targets using high-throughput screening technologies. By leveraging structure-based drug design approaches, scientists aim to optimize the binding affinity and selectivity of 4-amino-3-(2-methylquinolin-4-yl)butanoic acid towards specific biological targets. Additionally, green chemistry principles are being integrated into synthetic methodologies to minimize environmental impact while maintaining high efficiency.

The versatility of 4-amino-3-(2-methylquinolin-4-yll)butanoic acid extends beyond pharmaceutical applications. Its unique structural features make it a valuable intermediate in materials science, particularly in designing luminescent probes or catalysts with quinoline-based frameworks. The compound's ability to form stable complexes with metal ions also positions it as a candidate for developing novel coordination polymers or supramolecular assemblies.

In conclusion, 4-amino--(methylquinolinline--yIjbutanoc aci d (CAS No . 1509533--36--I ) represents a fascinating compound with broad potential applications across multiple scientific disciplines . Its intricate structure , combined with its predicted biological activity , makes it an attractive candidate for further exploration in drug discovery , biochemical research , and materials science . As synthetic methodologies continue to evolve , expectant advances will enhance our understanding of this compound's full potential . p >